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Abstract

Recent advancements in astrochemistry have identified phenalene (C13H10), a polycyclic
aromatic hydrocarbon (PAH), as a significant molecule in the interstellar medium (ISM). This
technical guide provides a comprehensive overview of phenalene's role in interstellar
chemistry, detailing its detection, formation pathways, and potential implications for the
molecular evolution of the cosmos. Quantitative data are presented in structured tables, key
experimental methodologies are described in detail, and logical relationships in its chemical
evolution are visualized through diagrams.

Introduction: The Significance of Phenalene in
Astrochemistry

Polycyclic aromatic hydrocarbons are the most abundant large carbon-based molecular
species in the interstellar medium, responsible for prominent infrared emission features
observed in many astronomical sources.[1] The recent discovery of phenalene in the Taurus
Molecular Cloud (TMC-1) has provided a new piece in the complex puzzle of PAH chemistry in
space.[2][3] As a three-ring PAH, phenalene serves as a crucial intermediate in understanding
the formation of larger, more complex organic molecules that could be precursors to prebiotic
compounds.[4][5][6] Its presence in cold, dark clouds challenges existing models of interstellar
chemistry and points to rich and ongoing chemical processes.[1][2]
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Interstellar Detection of Phenalene

Phenalene was discovered in the interstellar medium as part of the QUIJOTE (Q-band
Ultrasensitive Inspection of an Unbiased Target for O-bearing Molecules) line survey targeting
the TMC-1 cold dark cloud.[2][7] The detection was based on the observation of 71 distinct
rotational transitions of the molecule.[7]

Observational Data

The observational data for the detection of phenalene in TMC-1 is summarized in the table
below. This data was collected using the Yebes 40m telescope.[8]

Parameter Value Source
Telescope Yebes 40m [8]
Line Survey QUIJOTE [21[7]
Taurus Molecular Cloud (TMC-
Source [2][3]
1)
Column Density (2.8 £1.6) x 1013 cm~2 [21[7]
Rotational Temperature 79+£1.2K 9]
Number of Detected 267 (corresponding to 71 7]
Transitions independent frequencies)

Experimental Protocol: Astronomical Observation

The detection of phenalene in TMC-1 was achieved through radio astronomical observations
using the frequency-switching technique. A detailed description of the experimental setup is
provided below:

o Telescope: The Yebes 40m radio telescope was utilized for the observations.[8]

o Receiver: The observations were performed in the Q-band (31.0-50.3 GHz).[8] The receiver
temperatures are 16 K at 32 GHz and 30 K at 50 GHz.[9]
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e Spectrometer: Fast Fourier Transform Spectrometers (FFTS) with a spectral resolution of
38.15 kHz were used.[9]

e Observing Mode: All observations were conducted in the frequency-switching observing
mode with a frequency throw of either 8 or 10 MHz.[9]

» Total Observing Time: The total on-source observing time for the QUIJOTE line survey is
1509.2 hours.[9]

» Data Analysis: The identification of phenalene was confirmed by matching the observed
rotational transition frequencies with those obtained from quantum chemical calculations and
subsequent laboratory microwave spectroscopy.[2]

Formation Pathways of Interstellar Phenalene

The formation of PAHSs like phenalene in the cold and shielded environments of dark clouds is
a subject of active research.[2] Two primary mechanisms have been proposed: the "bottom-up”
and "top-down" approaches.[2]

e Bottom-up Mechanism: In this scenario, smaller hydrocarbon molecules react to build up
larger and more complex PAHSs.[2]

o Top-down Mechanism: This pathway suggests that smaller PAHs are formed from the
fragmentation of larger, multi-ringed PAHs.[2][10]

Current evidence for phenalene in TMC-1 suggests that ion-molecule chemistry could play a
more significant role than previously anticipated.

Proposed Formation Reactions

Several specific reactions have been proposed for the formation of phenalene and its radical in
interstellar and combustion environments.

A promising pathway for interstellar phenalene formation involves the reaction of
acenaphthylene (Ci2Hs) with the methyl cation (CHs*). This is an exothermic and barrierless
reaction that proceeds via radiative association, followed by dissociative recombination to form
phenalene.
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Another proposed mechanism involves the conversion of a five-membered ring on a PAH to a
six-membered ring. The reaction of acenaphthylene with the methylidyne radical (CH) via a
cycloaddition mechanism has been shown to form the phenalenyl radical (C13Ho).[4][5][6] This
can then be hydrogenated to form phenalene.

The reaction of the 1-naphthyl radical (C10H7¢) with methylacetylene (CHsCCH) or allene
(H2CCCH?3) has also been proposed as a facile route to 1H-phenalene under conditions
prevalent in carbon-rich circumstellar environments.[11]
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Caption: Proposed formation pathways for interstellar phenalene.

Experimental Protocol: Laboratory Synthesis of
Phenalene
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To confirm the astronomical detection, phenalene was synthesized in the laboratory for
microwave spectroscopy analysis. The synthesis was carried out in three steps starting from 3-
(naphthalen-1-yl)propanoic acid.

A detailed experimental protocol for a similar synthesis is described below, based on
established organic chemistry methods:

o Step 1: Cyclization to form Phenalenone. 3-(naphthalen-1-yl)propanoic acid is treated with a
strong acid, such as polyphosphoric acid, and heated to induce an intramolecular Friedel-
Crafts acylation, resulting in the formation of phenalenone.

o Step 2: Reduction of the Ketone. The phenalenone is then reduced to the corresponding
alcohol, 1-phenalenol, using a reducing agent like sodium borohydride.

o Step 3: Dehydration to form Phenalene. The final step involves the dehydration of 1-
phenalenol to yield 1H-phenalene. This can be achieved by heating the alcohol with a
dehydrating agent, such as p-toluenesulfonic acid.

Cyclization .

- Reduction | Dehydration
"1 (e.g., Polyphosphoric acid, heat) »>| Phenalenone 1-Phenalenol

3-(naphthalen-1-yl)propanoic acid (e.g., NaBHa) (e.g., p-TsOH, heat)

A\

A4

1H-Phenalene

Click to download full resolution via product page

Caption: Laboratory synthesis workflow for phenalene.
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Phenalene's Role in Interstellar Chemistry and
Beyond

The detection of phenalene in a cold dark cloud has significant implications for our
understanding of interstellar chemistry.

o Growth of Larger PAHs: Phenalene and its radical are considered key intermediates in the
growth of larger, more complex PAHs.[4][5][6] The conversion of a five-membered ring to a
six-membered ring via the phenalenyl radical is a crucial step in building larger aromatic
systems.[4][6]

» Formation of Fullerenes: There is experimental evidence that large PAHs can be
photochemically processed to form fullerenes like Ceo.[10] While a direct link from
phenalene is not established, it is part of the family of molecules that can lead to these
complex structures.

» Diffuse Interstellar Bands (DIBs): Cations of PAHs are considered strong candidates for the
carriers of the diffuse interstellar bands, which are a series of absorption features seen in the
spectra of distant stars.[12][13][14][15][16] The phenalenyl cation is a plausible candidate for
some of these enigmatic features.[13]

» Catalysis of H2 Formation: PAHS, including those with imperfect aromatic systems like
phenalene, have been investigated as potential catalysts for the formation of molecular
hydrogen (Hz), the most abundant molecule in the universe.[17]

o Prebiotic Chemistry: The presence of complex organic molecules like phenalene in the ISM
and in meteorites suggests that the raw ingredients for life could be widespread in the
cosmos.[18][19]
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Caption: The interconnected role of phenalene in interstellar chemistry.
Future Directions
The discovery of interstellar phenalene opens up several avenues for future research:

o Search for other PAHs: Targeted searches for other related PAHs in TMC-1 and other
interstellar environments will help to build a more complete picture of interstellar carbon
chemistry.

¢ Refining Formation Models: Further theoretical and experimental studies are needed to
refine the models of phenalene formation and destruction in interstellar conditions.

e Spectroscopic Studies: Laboratory spectroscopic studies of phenalene and its cation under
astrophysically relevant conditions are crucial for interpreting astronomical observations and
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searching for its spectral signatures in other cosmic sources.

» Analysis of Meteoritic Samples: Continued analysis of organic matter in meteorites may
reveal the presence of phenalene and its derivatives, providing a tangible link between
interstellar chemistry and the materials that formed our solar system.[18][20][21]

Conclusion

Phenalene has emerged as a key molecule in the study of interstellar chemistry. Its detection
in a cold dark cloud provides strong evidence for the in-situ formation of complex organic
molecules in such environments. Understanding the chemistry of phenalene is not only crucial
for unraveling the complexities of the interstellar medium but also for shedding light on the
origins of the chemical building blocks of life. This guide has provided a technical overview of
the current knowledge, from its detection and formation to its broader role in the cosmos,
serving as a valuable resource for researchers in astrochemistry, organic chemistry, and
related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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